![molecular formula C14H18ClN3 B4172529 N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride](/img/structure/B4172529.png)
N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride
Overview
Description
N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride, also known as EPM, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a pyrimidine derivative that has shown promise in treating various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride has been extensively studied for its potential therapeutic applications. It has shown promise in treating various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress. In neurological disorder research, this compound has been shown to improve cognitive function and reduce neuroinflammation.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cancer cell growth, inflammation, and neurological disorders. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and reduce the expression of pro-inflammatory cytokines. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in cancer cell growth and neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress. In neurological disorder research, this compound has been shown to improve cognitive function, reduce neuroinflammation, and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride in lab experiments is that it has been extensively studied and has shown promise in treating various diseases. Another advantage is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Another limitation is that it may have off-target effects, which could complicate its use in lab experiments.
Future Directions
There are many future directions for N-(4-ethylphenyl)-4,6-dimethyl-2-pyrimidinamine hydrochloride research. One direction is to further explore its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to optimize its therapeutic potential by better understanding its mechanism of action and identifying its molecular targets. Additionally, future research could focus on developing more potent and selective this compound analogs that have fewer off-target effects and greater therapeutic potential.
Properties
IUPAC Name |
N-(4-ethylphenyl)-4,6-dimethylpyrimidin-2-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3.ClH/c1-4-12-5-7-13(8-6-12)17-14-15-10(2)9-11(3)16-14;/h5-9H,4H2,1-3H3,(H,15,16,17);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSAOUHDEHPDXSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC(=CC(=N2)C)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
18.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47194837 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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